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Compound of Interest

Compound Name: 2,6-Diiodo-4-nitrophenol

Cat. No.: B1216091 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of 2,6-Diiodo-4-nitrophenol waste. The

information is presented in a question-and-answer format to directly address specific issues

that may be encountered during laboratory experiments.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,6-Diiodo-4-nitrophenol is
provided in the table below for easy reference.
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Property Value

CAS Number 305-85-1[1][2]

Molecular Formula C6H3I2NO3[1][2]

Molecular Weight 390.9 g/mol [1]

Appearance
Light yellow feathery crystals or yellow

crystalline solid[1][3]

Melting Point 152-154 °C[1][4]

Boiling Point 310.6±42.0 °C (Predicted)[1]

Water Solubility Insoluble[1][3]

pKa 3.85±0.44 (Predicted)[1]

Stability Stable under normal conditions[1][4]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,6-Diiodo-4-nitrophenol?

A1: 2,6-Diiodo-4-nitrophenol is considered a hazardous substance. The primary hazards

include:

Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[5][6][7] It is poisonous by

ingestion and other routes of exposure.[1]

Irritation: It can cause skin and serious eye irritation.[5][6][7]

Reactivity: It is a halogenated and nitrated phenol and reacts as a weak acid. It is

incompatible with strong reducing agents, hydrides, nitrides, alkali metals, and sulfides,

which can generate flammable hydrogen gas.[1][4] It may also generate heat with bases.[1]

[4]

Decomposition: When heated to decomposition, it emits very toxic fumes of iodine and

nitrogen oxides.[1][4]
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Q2: What personal protective equipment (PPE) should be worn when handling 2,6-Diiodo-4-
nitrophenol waste?

A2: To minimize exposure, appropriate personal protective equipment (PPE) is essential. This

includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles or a face shield.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[8]

Q3: How should I segregate 2,6-Diiodo-4-nitrophenol waste?

A3: Proper waste segregation is crucial to prevent dangerous reactions. 2,6-Diiodo-4-
nitrophenol waste should be collected and segregated as halogenated organic waste.[8] Do

not mix it with non-halogenated solvents, as this can significantly increase disposal costs.[9]

Keep it separate from incompatible materials such as strong reducing agents, bases, and

acids.[1][4][10]

Q4: Can I dispose of small quantities of 2,6-Diiodo-4-nitrophenol waste down the drain?

A4: No. Due to its potential harm to aquatic life and its chemical properties, 2,6-Diiodo-4-
nitrophenol waste should never be poured down the drain.[11] This practice is illegal and can

have serious environmental repercussions.
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Issue Probable Cause Solution

Spill of 2,6-Diiodo-4-

nitrophenol solid or solution.

Accidental dropping of

container or improper

handling.

1. Evacuate the immediate

area and ensure proper

ventilation. 2. Wear

appropriate PPE, including

respiratory protection if dust is

present. 3. For small spills, use

an inert absorbent material to

soak up the liquid or gently

sweep up the solid. 4. Place

the absorbed material and any

contaminated cleaning

materials into a designated,

labeled hazardous waste

container. 5. For large spills,

contact your institution's

Environmental Health and

Safety (EHS) department

immediately.

The waste container is warm to

the touch.

Possible reaction with

incompatible waste streams

mixed in the container. The

compound may generate heat

with bases.[1][4]

1. Do not add any more waste

to the container. 2. Carefully

move the container to a

secondary containment unit

within a fume hood. 3. Inform

your supervisor and EHS

department about the situation.

4. Do not attempt to open the

container if it is bulging or

making noise.

The waste container is leaking. The container material is not

compatible with the waste, or

the container is damaged.

1. Place the leaking container

into a larger, compatible

secondary containment unit. 2.

Transfer the waste to a new,

appropriate container if it is

safe to do so. 3. Label the new

container with all the
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information from the old one.

4. Report the incident to your

EHS department.

Unsure how to label the waste

container.

Lack of familiarity with

institutional or regulatory

labeling requirements.

1. Clearly label the container

with the words "Hazardous

Waste." 2. List all chemical

constituents by their full name

and their approximate

percentages. 3. Include the

date the waste was first added

to the container. 4. Affix any

other specific hazard labels

required by your institution

(e.g., "Toxic," "Halogenated

Waste").

Experimental Protocol: Safe Disposal of 2,6-Diiodo-
4-nitrophenol Waste
This protocol outlines the recommended procedure for the accumulation and disposal of 2,6-
Diiodo-4-nitrophenol waste in a laboratory setting.

1. Waste Collection and Segregation:

Designate a specific, well-ventilated Satellite Accumulation Area (SAA) for halogenated
organic waste, preferably within a chemical fume hood.[8][10]
Use a dedicated, leak-proof, and chemically compatible container for collecting 2,6-Diiodo-
4-nitrophenol waste. The container must have a secure screw-top cap.[8]
Ensure the container is clearly labeled as "Hazardous Waste" and specifies "2,6-Diiodo-4-
nitrophenol Waste" and "Halogenated Organic Waste."
Do not mix this waste stream with non-halogenated solvents, strong acids, strong bases, or
reducing agents.[9][10]

2. Container Management:

Keep the waste container securely closed at all times, except when adding waste.[9][12]
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Do not fill the container beyond 90% of its capacity to allow for expansion.
Store the waste container in a secondary containment tray to prevent the spread of potential
leaks.

3. Waste Pickup and Disposal:

Once the container is full or has been accumulating for a period defined by your institution's
policy (typically not exceeding one year in an SAA), arrange for a waste pickup.[10]
Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management provider to schedule a pickup.
Ensure all labeling is complete and accurate before the scheduled pickup.

4. Decontamination of Empty Containers:

To be considered non-hazardous, an empty container that held 2,6-Diiodo-4-nitrophenol
must be triple-rinsed.
The first rinseate must be collected and disposed of as hazardous waste.[13]
Subsequent rinses of containers that held acutely toxic materials may also need to be
collected as hazardous waste; consult your institution's guidelines.
After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's procedures for clean lab glass or plastic.
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Caption: Workflow for the safe disposal of 2,6-Diiodo-4-nitrophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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